Phosphorothioic acid, O,O'-(sulfonyldi-1,4-phenylene) O,O,O',O'-tetramethyl ester
Overview
Description
AC 43913 is an insecticide.
Scientific Research Applications
Alkylation Applications
- Synthesis of Poly(sulfonium cation) : Poly(methyl-4-phenylthiophenylsulfonium) synthesized using phosphorothioic acid derivatives serves as an effective alkylating agent for various compounds like phenol and aniline, offering a high conversion rate. This method allows for controlled composition of thiophenylene units in polycations, making it significant in polymer chemistry (Shouji et al., 1994).
Thermodynamic Studies
- Hydrolysis of Phosphorothioate and Phosphate Esters : Research on the comparative hydrolysis of phosphorothioate and phosphate esters revealed that sulfur substitution in phosphorothioates affects hydrolysis rates differently for monoesters, diesters, and triesters. This research provides insights into the thermodynamics of these compounds, particularly in terms of enthalpy, entropy, and Gibbs free energy changes (Purcell & Hengge, 2005).
Inhibition Studies
- Phosphatase Inhibition : Phosphorothioic acid derivatives have been studied for their inhibitory properties on various phosphatases. Different phosphonothioic acids and corresponding phosphonic acids show varying inhibitory properties, contributing to understanding enzyme kinetics and potential therapeutic applications (Świerczek et al., 2003).
Solvent Extraction
- Use in Solvent-Extraction Properties : Phosphorothioic acid esters, particularly the neutral esters like trialkyl phosphorothioates, have been used in extracting specific metal ions from acidic mediums. This has implications in fields like metallurgy and waste management (Handley, 1963).
Polymer Synthesis
- Synthesis of Rigid Rod Polymers : Derivatives of phosphorothioic acid have been used in the synthesis of polymers like PP, consisting of poly(p-phenylene) backbones with sulfonate ester groups. Such polymers have applications in materials science due to their unique properties like solubility and flexibility (Vanhee et al., 1996).
Environmental Applications
- Degradation by Soil Bacteria : Phosphorothioic acid derivatives like fensulfothion are used as carbon sources by certain soil bacteria. This indicates the potential for using these compounds in environmental remediation and understanding pesticide degradation pathways (Sheela & Pai, 1983).
properties
CAS RN |
1174-83-0 |
|---|---|
Product Name |
Phosphorothioic acid, O,O'-(sulfonyldi-1,4-phenylene) O,O,O',O'-tetramethyl ester |
Molecular Formula |
C16H20O8P2S3 |
Molecular Weight |
498.5 g/mol |
IUPAC Name |
[4-(4-dimethoxyphosphinothioyloxyphenyl)sulfonylphenoxy]-dimethoxy-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C16H20O8P2S3/c1-19-25(27,20-2)23-13-5-9-15(10-6-13)29(17,18)16-11-7-14(8-12-16)24-26(28,21-3)22-4/h5-12H,1-4H3 |
InChI Key |
ZFHDDQUVNSDLLJ-UHFFFAOYSA-N |
SMILES |
COP(=S)(OC)OC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OP(=S)(OC)OC |
Canonical SMILES |
COP(=S)(OC)OC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)OP(=S)(OC)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AC 43913; AC43913; AC-43913 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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